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Compound of Interest

Compound Name: Guaietolin

Cat. No.: B1615190 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and procedural steps for the safe and compliant

disposal of Guaietolin. While specific regulations for Guaietolin are not readily available, this

document outlines a conservative approach based on general principles of chemical and

pharmaceutical waste management.

Chemical and Physical Properties of Guaietolin
A clear understanding of a substance's properties is fundamental to its safe handling and

disposal. The table below summarizes key data for Guaietolin.[1][2][3]

Property Value

Chemical Formula C₁₁H₁₆O₄

Molecular Weight 212.24 g/mol

Synonyms 3-(o-Ethoxyphenoxy)-1,2-propanediol

Appearance Solid (based on related compounds)

CAS Number 139003-96-6 (for the (R)-enantiomer)
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Given the absence of specific disposal directives for Guaietolin, it should be managed as a

non-hazardous pharmaceutical waste.[4][5] This approach minimizes environmental impact and

ensures compliance with general laboratory safety standards. The following step-by-step guide

outlines the recommended disposal protocol.

Experimental Protocols: General Chemical Waste
Disposal
While no specific experimental protocols for the neutralization of Guaietolin were found in the

reviewed literature, the following general procedures for chemical waste handling in a

laboratory setting are applicable.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

A designated and properly labeled hazardous waste container.

Waste disposal tags or labels as required by your institution.

Procedure:

Assessment and Segregation:

Treat Guaietolin as a chemical waste product. Do not dispose of it in the regular trash or

down the drain.[6][7][8]

Keep Guaietolin waste separate from other chemical waste streams to avoid unintended

reactions.[9][10]

Containerization:

Place solid Guaietolin waste in a clearly labeled, sealed, and compatible waste container.

[7][11]
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For solutions containing Guaietolin, use a leak-proof liquid waste container. Ensure the

container is compatible with the solvent used.

Labeling:

Label the waste container with "Hazardous Waste" (as a precautionary measure), the full

chemical name "Guaietolin," and the approximate quantity.[7][11]

Include the date when the waste was first added to the container.

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

[11]

Ensure the storage area is away from general lab traffic and incompatible materials.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the chemical waste.

Follow all institutional procedures for waste manifest and pickup.

Empty Container Disposal:

Triple-rinse empty Guaietolin containers with a suitable solvent (e.g., water or ethanol).

[12]

Collect the rinsate as chemical waste.

Once cleaned, deface the label on the empty container and dispose of it according to your

institution's guidelines for non-hazardous lab glass or plastic.[12]

Guaietolin Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the appropriate disposal path

for Guaietolin in a laboratory setting.
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Hazard Assessment

Disposal Pathway

Waste Handling Procedure

Start: Guaietolin Waste Generated

Is Guaietolin listed as
 acutely hazardous (P-list)?

Prohibited: Do Not Pour Down Drain Prohibited: Do Not Dispose in Regular TrashTreat as General Chemical Waste

No (Based on available data)

Collect in a Labeled,
Compatible Waste Container

Store in Satellite Accumulation Area

Contact EHS for Pickup and Disposal

End: Compliant Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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